Cas no 2183-54-2 (2,4-DIBROMO-6-(HYDROXYMETHYL)PHENOL)

• Product Name: 2,4-DIBROMO-6-(HYDROXYMETHYL)PHENOL
• CAS No: 2183-54-2
• MF: C₇H₆Br₂O₂
• MW: 281.929340839386
• CID: 912044
• PubChem ID: 637558
• Update Time: 2025-04-19

2,4-DIBROMO-6-(HYDROXYMETHYL)PHENOL Chemical and Physical Properties

Names and Identifiers

• 2,4-DIBROMO-6-(HYDROXYMETHYL)PHENOL
• 2-hydroxy-3,5-dibromobenzenemethanol
• 2-hydroxy-3,5-dibromobenzyl alcohol
• 3,5-Dibrom-2-hydroxybenzylalkohol
• 3,5-dibromo-2-hydroxy-benzyl alcohol
• benzenemethanol,3,5-dibromo-2-hydroxy
• AXRZRBIBAABFEA-UHFFFAOYSA-N
• 2183-54-2
• CS-0353755
• 3,5-Dibrom-2-oxy-benzylalkohol
• STL509203
• EN300-1895869
• SCHEMBL2120858
• DTXSID60348455
• 3,5-dibromo-2-hydroxybenzyl alcohol
• AKOS000125574
• DB-364361
• TOLUENE,3,5-DIBROMO,ALPHA,2-DIHYDROXY
• CHEMBL228666
• benzenemethanol, 3,5-dibromo-2-hydroxy-
• InChI=1/C7H6Br2O2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,10-11H,3H

• Inchi： 1S/C7H6Br2O2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,10-11H,3H2
• InChI Key： AXRZRBIBAABFEA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CO)=C1O)Br

Computed Properties

• Exact Mass: 279.87300
• Monoisotopic Mass: 279.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.40950